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Compound of Interest

Compound Name: OPC-14523 free base

Cat. No.: B1677430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing OPC-14523, a novel

compound with high affinity for both sigma-1 (σ1) and serotonin 1A (5-HT1A) receptors, in

primary neuronal cell culture models. The protocols outlined below are designed to facilitate the

investigation of OPC-14523's neuroprotective and neuro-regenerative potential.

Introduction to OPC-14523
OPC-14523 is a promising therapeutic agent that acts as a partial agonist at 5-HT1A receptors

and also engages σ1 receptors.[1] This dual mechanism of action suggests its potential in

modulating neuronal function, offering neuroprotection, and promoting neuronal health. Its

antidepressant-like effects have been noted, suggesting a rapid onset of action.[1] The

application of OPC-14523 in primary neuronal cell cultures allows for a detailed investigation of

its cellular and molecular mechanisms in a controlled in vitro environment, which is crucial for

preclinical drug development.

Data Presentation
The following tables are templates for summarizing quantitative data from key experiments.

Table 1: Effects of OPC-14523 on Neuronal Viability under Excitotoxic Stress
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Treatment Group Concentration (nM)
Neuronal Viability
(% of Control)

Statistical
Significance (p-
value)

Vehicle Control - 100 ± 5.2 -

Glutamate (100 µM) - 45 ± 4.8 < 0.001 vs. Vehicle

OPC-14523 +

Glutamate
10 58 ± 5.1 < 0.05 vs. Glutamate

OPC-14523 +

Glutamate
50 75 ± 6.3 < 0.01 vs. Glutamate

OPC-14523 +

Glutamate
100 88 ± 5.9 < 0.001 vs. Glutamate

OPC-14523 alone 100 98 ± 4.5 > 0.05 vs. Vehicle

Data are presented as mean ± standard deviation.

Table 2: Modulation of Apoptotic Markers by OPC-14523 in Primary Neurons

Treatment Group Concentration (nM)
Cleaved Caspase-3
Positive Cells (%)

Bcl-2 Expression
(Fold Change)

Vehicle Control - 2.1 ± 0.5 1.0 ± 0.1

Staurosporine (1 µM) - 35.4 ± 3.2 0.4 ± 0.05

OPC-14523 +

Staurosporine
50 15.2 ± 2.1 0.8 ± 0.09

OPC-14523 +

Staurosporine
100 8.9 ± 1.5 1.2 ± 0.15

Data are presented as mean ± standard deviation.

Table 3: Effect of OPC-14523 on Neurite Outgrowth in Developing Neurons
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Treatment Group Concentration (nM)
Average Neurite
Length (µm)

Number of Primary
Neurites per
Neuron

Vehicle Control - 150 ± 12.5 3.2 ± 0.4

OPC-14523 10 185 ± 15.1 3.8 ± 0.5

OPC-14523 50 240 ± 20.8 4.5 ± 0.6

OPC-14523 100 295 ± 25.2 5.1 ± 0.7

Data are presented as mean ± standard deviation.
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Caption: Signaling pathway of OPC-14523 in neurons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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